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Compound of Interest

Compound Name: 3-Fluoro-5-hydroxybenzoic acid

Cat. No.: B1310673

An In-depth Technical Guide to 3-Fluoro-5-hydroxybenzoic Acid (CAS 860296-12-4)

This technical guide provides a comprehensive overview of the core properties, safety
information, and potential applications of 3-Fluoro-5-hydroxybenzoic acid, a key intermediate
in various chemical syntheses. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Physicochemical Properties

3-Fluoro-5-hydroxybenzoic acid is a white to off-white solid at room temperature. Its
fundamental physicochemical properties are summarized in the table below, providing a
guantitative look at its physical and chemical characteristics.
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Property Value Reference
CAS Number 860296-12-4 [1]
Molecular Formula C7H5FO3 [1]
Molecular Weight 156.11 g/mol [1]

Physical Form

White to off-white solid

Purity 95% - 97% [2]
Density 1.492 g/cm3 [1]
Boiling Point 351.8°C at 760 mmHg [1]
Flash Point 166.5°C [1]

Vapor Pressure

1.49E-05 mmHg at 25°C

[1]

Refractive Index

1.585

[1]

Storage Temperature

Room Temperature

Spectroscopic Data

While detailed spectra are not provided in the immediate search results, spectroscopic data

including 1H NMR, 13C NMR, IR, and mass spectrometry are typically available from suppliers

and chemical databases. For instance, similar compounds like 3-Fluoro-4-hydroxybenzoic acid

have available NMR spectra which can be used for comparative analysis.[3][4]

Reactivity and Stability

The molecule's reactivity is primarily dictated by its three functional groups: a carboxylic acid, a

phenolic hydroxyl group, and a fluorine atom on the aromatic ring. The electron-withdrawing

nature of the fluorine atom and the carboxylic acid group influences the acidity of the phenolic

hydroxyl group and the overall electron density of the benzene ring.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5] The

compound is also noted to be air-sensitive.[5]
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Applications in Research and Drug Development

Fluorinated aromatic carboxylic acids are significant in medicinal chemistry, agrochemicals, and
materials science. The introduction of fluorine can alter the physical, chemical, and biological
properties of molecules.[6] While specific applications for 3-Fluoro-5-hydroxybenzoic acid
are not detailed, related compounds are used as key intermediates in the synthesis of
pharmaceuticals. For example, similar structures are used to create potent enzyme inhibitors
and are valuable in the development of new therapeutic agents.[6][7][8]

Below is a conceptual workflow for the utilization of a substituted benzoic acid as a starting
material in a multi-step synthesis.

Starting Material
(e.g., 3-Fluoro-5-hydroxybenzoic acid)

Protecting Group Addition

Functional Group Protection
(e.g., Esterification of carboxylic acid)

Introduction of new substituent

y

Core Modification Reaction
(e.g., Suzuki or Buchwald-Hartwig coupling)

Removal of protecting group

Deprotection Step

Isolation of pure compound

Final Product Purification
(e.g., Chromatography)

Structure verification

Characterization
(NMR, MS, etc.)
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Conceptual workflow for the use of a substituted benzoic acid in synthesis.

Safety and Handling

3-Fluoro-5-hydroxybenzoic acid is classified as a hazardous substance. Appropriate safety
precautions must be taken during handling and storage.

Hazard Information Details Reference
Signal Word Warning [9]
Pictogram GHSO07 (Exclamation mark)

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious
Hazard Statements o ) [9]

eye irritationH332: Harmful if

inhaledH335: May cause

respiratory irritation

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ayP264: Wash skin thoroughly
after handlingP270: Do not
eat, drink or smoke when using
this productP280: Wear
protective gloves/eye
protection/face protectionP301
+ P312: IF SWALLOWED: Call
Precautionary Statements ) 9]
a POISON CENTER/doctor if
you feel unwellP302 + P352:
IF ON SKIN: Wash with plenty
of soap and waterP305 + P351
+ P338: IF IN EYES: Rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.[5] Ensure adequate ventilation or use a suitable respirator.[10][11]

Experimental Protocols

Detailed experimental protocols for the synthesis of 3-Fluoro-5-hydroxybenzoic acid are not
readily available in the provided search results. However, general synthetic routes for similar
fluorinated hydroxybenzoic acids often involve steps such as nitration, esterification, reduction,
diazotization, and hydrolysis starting from a substituted fluorobenzene derivative.[12]

A generalized synthetic pathway for a related compound, 3-chloro-2,4-difluoro-5-
hydroxybenzoic acid, is described as starting from 2,4-difluoro-3-chlorobenzoic acid and
proceeding through nitration, esterification, reduction of the nitro group, diazotization, and
finally hydrolysis to yield the desired product.[12] Another example is the synthesis of 3-fluoro-
4-hydroxybenzoic acid from 3-fluoro-4-methoxy benzoic acid via demethylation with
concentrated hydrogen bromide.[13]

The following diagram illustrates a generalized workflow for the synthesis of a fluorinated
hydroxybenzoic acid.
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:

Diazotization

:

Hydrolysis

:

Final Product
(Fluorinated Hydroxybenzoic Acid)
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Generalized synthetic workflow for a fluorinated hydroxybenzoic acid.

Logical Relationships of Functional Groups

The chemical properties and reactivity of 3-Fluoro-5-hydroxybenzoic acid are a result of the
interplay between its functional groups. The diagram below illustrates these relationships.
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Functional group interplay in 3-Fluoro-5-hydroxybenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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